1-Bromo-8-(methoxymethyl)naphthalene

• Molecular Formula: C12H11BrO
• Molecular Weight: 251.12 g/mol
• IUPAC Name: 1-bromo-8-(methoxymethyl)naphthalene
• InChI: InChI=1S/C12H11BrO/c1-14-8-10-6-2-4-9-5-3-7-11(13)12(9)10/h2-7H,8H2,1H3
• InChI Key: QWZAXESTWXIUMN-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC=CC2=C1C(=CC=C2)Br

Description

1-Bromo-8-(methoxymethyl)naphthalene is an organic compound with the molecular formula C12H11BrO It is a derivative of naphthalene, where a bromine atom is substituted at the first position and a methoxymethyl group at the eighth position

Preparation Methods

The synthesis of 1-Bromo-8-(methoxymethyl)naphthalene typically involves the bromination of 8-(methoxymethyl)naphthalene. The reaction is carried out using bromine (Br2) in the presence of a suitable solvent such as dichloromethane (CH2Cl2) under controlled conditions to ensure selective bromination at the desired position . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

1-Bromo-8-(methoxymethyl)naphthalene undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles such as cyanide (CN-) to form nitriles.

Coupling Reactions: It can participate in Suzuki-Miyaura coupling reactions with boronic acids to form biaryl compounds.

Reduction Reactions: The bromine atom can be reduced to form the corresponding naphthalene derivative.

Common reagents used in these reactions include palladium catalysts for coupling reactions and reducing agents like lithium aluminum hydride (LiAlH4) for reduction reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-Bromo-8-(methoxymethyl)naphthalene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: It can be used in the study of biological pathways and interactions due to its ability to form various derivatives.

Industry: Used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-Bromo-8-(methoxymethyl)naphthalene involves its ability to undergo various chemical transformations. The bromine atom serves as a reactive site for substitution and coupling reactions, while the methoxymethyl group can influence the compound’s reactivity and interactions with other molecules. The molecular targets and pathways involved depend on the specific application and the nature of the chemical reactions it undergoes.

Comparison with Similar Compounds

1-Bromo-8-(methoxymethyl)naphthalene can be compared with other similar compounds such as:

1-Bromonaphthalene: Lacks the methoxymethyl group, making it less versatile in certain chemical reactions.

1-Bromo-2-(methoxymethyl)naphthalene: Similar structure but with the methoxymethyl group at a different position, leading to different reactivity and applications.